Cas no 1698028-23-7 (methyl 2-amino-4-bromo-6-fluoro-benzoate)
Methyl 2-amino-4-bromo-6-fluorobenzoate is a halogenated benzoate ester with a molecular formula of C₈H₇BrFNO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of amino, bromo, and fluoro substituents on the aromatic ring enhances its reactivity, enabling selective functionalization for complex molecular architectures. Its stable ester group ensures compatibility with a range of reaction conditions. The compound is characterized by high purity and consistent performance, making it suitable for research and industrial applications requiring precise structural modifications. Proper handling and storage are recommended due to its sensitivity to moisture and light.
1698028-23-7 structure
Product Name:methyl 2-amino-4-bromo-6-fluoro-benzoate
CAS No:1698028-23-7
MF:C8H7BrFNO2
MW:248.04908490181
MDL:MFCD28657035
CID:4612953
PubChem ID:92133872
Update Time:2025-05-28
methyl 2-amino-4-bromo-6-fluoro-benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-amino-4-bromo-6-fluorobenzoate
- RBMIFLUDJHVUDS-UHFFFAOYSA-N
- FCH3830304
- AX8275310
- methyl 2-amino-4-bromo-6-fluoro-benzoate
- YSC02823
- Methyl2-amino-4-bromo-6-fluorobenzoate
- 1698028-23-7
- AS-41170
- MFCD28657035
- CS-0046086
- AKOS027331544
- A929676
- DB-187754
- SY128489
- SCHEMBL16637069
-
- MDL： MFCD28657035
- Inchi： 1S/C8H7BrFNO2/c1-13-8(12)7-5(10)2-4(9)3-6(7)11/h2-3H,11H2,1H3
- InChI Key： RBMIFLUDJHVUDS-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(C(=O)OC)=C(C=1)N)F
Computed Properties
- Exact Mass: 246.96442g/mol
- Monoisotopic Mass: 246.96442g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3
- XLogP3: 2.4
methyl 2-amino-4-bromo-6-fluoro-benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M186640-500mg |
Methyl 2-amino-4-bromo-6-fluorobenzoate |
1698028-23-7 | 500mg |
$ 375.00 | 2022-06-04 | ||
| TRC | M186640-1000mg |
Methyl 2-amino-4-bromo-6-fluorobenzoate |
1698028-23-7 | 1g |
$ 620.00 | 2022-06-04 | ||
| TRC | M186640-2500mg |
Methyl 2-amino-4-bromo-6-fluorobenzoate |
1698028-23-7 | 2500mg |
$ 1240.00 | 2022-06-04 | ||
| Apollo Scientific | PC400191-250mg |
Methyl 2-amino-4-bromo-6-fluorobenzoate |
1698028-23-7 | 250mg |
£19.00 | 2025-02-21 | ||
| Apollo Scientific | PC400191-1g |
Methyl 2-amino-4-bromo-6-fluorobenzoate |
1698028-23-7 | 1g |
£51.00 | 2025-02-21 | ||
| Apollo Scientific | PC400191-5g |
Methyl 2-amino-4-bromo-6-fluorobenzoate |
1698028-23-7 | 5g |
£210.00 | 2025-02-21 | ||
| Alichem | A019099865-5g |
Methyl 2-amino-4-bromo-6-fluorobenzoate |
1698028-23-7 | 97% | 5g |
1,060.00 USD | 2021-05-31 | |
| eNovation Chemicals LLC | D763325-1g |
Methyl 2-amino-4-bromo-6-fluorobenzoate |
1698028-23-7 | 98% | 1g |
$100 | 2024-06-06 | |
| eNovation Chemicals LLC | D763325-5g |
Methyl 2-amino-4-bromo-6-fluorobenzoate |
1698028-23-7 | 98% | 5g |
$190 | 2024-06-06 | |
| eNovation Chemicals LLC | D763325-10g |
Methyl 2-amino-4-bromo-6-fluorobenzoate |
1698028-23-7 | 98% | 10g |
$280 | 2024-06-06 |
methyl 2-amino-4-bromo-6-fluoro-benzoate Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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